2-((3-Cyano-6-(4-ethoxyphenyl)-4-phenylpyridin-2-yl)thio)-N-(3-nitrophenyl)acetamide

• Molecular Formula: C28H22N4O4S
• Molecular Weight: 510.6 g/mol
• IUPAC Name: 2-[3-cyano-6-(4-ethoxyphenyl)-4-phenylpyridin-2-yl]sulfanyl-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C28H22N4O4S/c1-2-36-23-13-11-20(12-14-23)26-16-24(19-7-4-3-5-8-19)25(17-29)28(31-26)37-18-27(33)30-21-9-6-10-22(15-21)32(34)35/h3-16H,2,18H2,1H3,(H,30,33)
• InChI Key: KKTFJNSVVJXONW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC(=C(C(=C2)C3=CC=CC=C3)C#N)SCC(=O)NC4=CC(=CC=C4)[N+](=O)[O-]

Description

2-((3-Cyano-6-(4-ethoxyphenyl)-4-phenylpyridin-2-yl)thio)-N-(3-nitrophenyl)acetamide is a pyridine-based acetamide derivative characterized by a thioether linkage, a cyano group at the pyridine C3 position, and distinct aryl substituents. Its structure includes a 4-ethoxyphenyl group at C6, a phenyl group at C4 of the pyridine core, and a 3-nitrophenyl moiety attached to the acetamide nitrogen (Fig. 1). This compound is synthesized via nucleophilic substitution reactions, typically involving reflux conditions with sodium acetate in ethanol, yielding high-purity products (85–95%) . The 3-nitro group on the phenyl ring introduces strong electron-withdrawing effects, which may enhance reactivity in biological or chemical interactions.

Biological Activity

2-((3-Cyano-6-(4-ethoxyphenyl)-4-phenylpyridin-2-yl)thio)-N-(3-nitrophenyl)acetamide is a synthetic compound that has garnered attention for its potential biological activities. This article provides a detailed examination of its biological activity, including mechanisms of action, relevant studies, and data tables summarizing key findings.

Chemical Structure and Properties

The compound has the following molecular formula and weight:

• Molecular Formula : C29H25N3O2S
• Molecular Weight : 479.59 g/mol

Structural Features

The structure features a pyridine ring substituted with a cyano group and an ethoxyphenyl moiety, along with a thioacetamide linkage. These structural components are believed to contribute to its biological properties.

Research indicates that the compound exhibits several biological activities, including:

• Anticancer Activity : Preliminary studies suggest that this compound may inhibit cancer cell proliferation through apoptosis induction and cell cycle arrest.
• Antimicrobial Properties : The compound has shown effectiveness against various bacterial strains, indicating potential as an antimicrobial agent.
• Anti-inflammatory Effects : It may modulate inflammatory pathways, potentially reducing inflammation in various models.

Anticancer Activity

A study published in 2020 investigated the anticancer effects of similar thioacetamide derivatives. The results indicated that these compounds could effectively inhibit the growth of breast cancer cells by inducing apoptosis and disrupting cell cycle progression .

Antimicrobial Effects

Another study explored the antimicrobial properties of thioacetamide derivatives, revealing significant inhibitory effects against both Gram-positive and Gram-negative bacteria. This suggests that modifications to the thioacetamide structure can enhance antibacterial activity .

Anti-inflammatory Potential

Research into related compounds has demonstrated their ability to downregulate pro-inflammatory cytokines in vitro, suggesting that 2-((3-Cyano-6-(4-ethoxyphenyl)-4-phenylpyridin-2-yl)thio)-N-(3-nitrophenyl)acetamide may exert similar effects .

Summary of Biological Activities

Activity Type	Observations	Reference
Anticancer	Induces apoptosis in breast cancer cells
Antimicrobial	Effective against Gram-positive/negative bacteria
Anti-inflammatory	Modulates cytokine levels

Compound Name	Molecular Formula	Molecular Weight
2-((3-Cyano-6-(4-ethoxyphenyl)-4-phenylpyridin-2-yl)thio)-N-(3-nitrophenyl)acetamide	C29H25N3O2S	479.59 g/mol
Diethyl 2-((3-cyano-6-(4-ethoxyphenyl)-4-phenylpyridin-2-yl)thio)malonate	C27H26N2O5S	490.57 g/mol

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional uniqueness is highlighted through comparisons with analogues, focusing on substituent effects, synthesis strategies, and inferred physicochemical properties. Below is a detailed analysis:

Structural Analogues and Substituent Effects

A comparison of key structural features and their implications is summarized in Table 1.

Compound Name	Pyridine Substituents (C3, C4, C6)	Acetamide Substituent	Key Functional Groups	Molecular Weight	Yield (%)	References
2-((3-Cyano-6-(4-ethoxyphenyl)-4-phenylpyridin-2-yl)thio)-N-(3-nitrophenyl)acetamide	C3: CN; C4: Ph; C6: 4-EtOPh	3-Nitrophenyl	Thioether, CN, NO₂	~520 (estimated)	85–95
N-(4-Chlorophenyl)-2-((3-cyano-4,6-distyrylpyridin-2-yl)thio)acetamide	C3: CN; C4: Styryl; C6: Styryl	4-Chlorophenyl	Thioether, CN, Cl	N/A	85
2-((3-Cyano-6-(2-naphthyl)-4-phenylpyridin-2-yl)oxy)-N-[4-oxo-2-(phenylimino)-1,3-thiazolidin-3-yl]acetamide	C3: CN; C4: Ph; C6: 2-Naphthyl	Thiazolidin-imino-phenyl	Ether (O-linkage), CN	N/A	N/A
2-((3-Cyano-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridin-2-yl)thio)-N-(2-fluorophenyl)acetamide	C3: CN; C4: CF₃; C6: Thiophen-2-yl	2-Fluorophenyl	Thioether, CN, CF₃, F	N/A	N/A
2-((3-Cyano-6-(4-methoxyphenyl)-4-phenylpyridin-2-yl)thio)-N-(2,6-dimethylphenyl)acetamide	C3: CN; C4: Ph; C6: 4-MeOPh	2,6-Dimethylphenyl	Thioether, CN, OMe	479.59	N/A

Key Observations:

This may enhance binding to biological targets such as enzymes or receptors . Trifluoromethyl (CF₃) in provides both electron-withdrawing and lipophilic properties, contrasting with the ethoxy group in the target compound, which is electron-donating and may improve solubility .

Linkage Variations:

• Replacing the thioether with an ether (O-linkage) in reduces nucleophilicity and alters metabolic stability. Thioethers are generally more resistant to oxidative degradation than ethers .

Synthetic Yields: The target compound’s synthesis (85–95% yield) aligns with methods for analogues like , which use sodium acetate in ethanol under reflux. Brominated derivatives (e.g., ) show similar yields (95%), suggesting robustness in thioacetamide synthesis .

Biological Implications: The 3-nitro group is associated with antimicrobial and cytotoxic activities in related compounds, while chlorophenyl () and thiazolidin () groups are linked to kinase inhibition or anti-inflammatory effects.